Cas no 54098-90-7 (Benzoic acid, 2-amino-3,4,5,6-tetrabromo-)

• Product Name: Benzoic acid, 2-amino-3,4,5,6-tetrabromo-
• CAS No: 54098-90-7
• MF: C₇H₃Br₄NO₂
• MW: 452.720218896866
• CID: 355543
• PubChem ID: 4227248
• Update Time: 2025-04-19

Benzoic acid, 2-amino-3,4,5,6-tetrabromo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3,4,5,6-tetrabromo-
• 2-amino-3,4,5,6-tetrabromobenzoic acid
• DTXSID30401026
• 54098-90-7
• AKOS024429182
• tetrabromoanthranilic acid

• Inchi： 1S/C7H3Br4NO2/c8-2-1(7(13)14)6(12)5(11)4(10)3(2)9/h12H2,(H,13,14)
• InChI Key： CLLXPTWYWVRGCW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C(=C1C(=O)O)N)Br)Br)Br

Computed Properties

• Exact Mass: 448.68959
• Monoisotopic Mass: 448.68973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32